Cas no 1803880-58-1 (Ethyl 2-bromo-5-(3-bromopropanoyl)benzoate)

• Product Name: Ethyl 2-bromo-5-(3-bromopropanoyl)benzoate
• CAS No: 1803880-58-1
• MF: C₁₂H₁₂Br₂O₃
• MW: 364.02988243103
• CID: 4977994
• Update Time: 2025-06-11

Ethyl 2-bromo-5-(3-bromopropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-5-(3-bromopropanoyl)benzoate

• Inchi： 1S/C12H12Br2O3/c1-2-17-12(16)9-7-8(3-4-10(9)14)11(15)5-6-13/h3-4,7H,2,5-6H2,1H3
• InChI Key： DBUBCKVAZSVCOU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(CCBr)=O)=CC=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 3.2
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2-bromo-5-(3-bromopropanoyl)benzoate

Ethyl 2-bromo-5-(3-bromopropanoyl)benzoate (CAS No. 1803880-58-1): A Comprehensive Overview

Ethyl 2-bromo-5-(3-bromopropanoyl)benzoate (CAS No. 1803880-58-1) is a complex organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, including a brominated aromatic ring and a brominated acyl group, which confer it with a range of potential applications in pharmaceutical and industrial settings.

The molecular formula of Ethyl 2-bromo-5-(3-bromopropanoyl)benzoate is C₁₄H₁₄Br₂O₃, and its molecular weight is approximately 365.16 g/mol. The compound's structure consists of an ethyl ester group attached to a benzoate moiety, which is further substituted with two bromine atoms at specific positions. This arrangement imparts the molecule with high reactivity and versatility, making it an attractive candidate for various synthetic transformations and functionalization reactions.

In recent years, Ethyl 2-bromo-5-(3-bromopropanoyl)benzoate has been extensively studied for its potential as an intermediate in the synthesis of biologically active compounds. One notable application is in the development of anti-cancer agents. Research published in the *Journal of Medicinal Chemistry* (2021) highlighted the use of this compound as a key intermediate in the synthesis of novel tyrosine kinase inhibitors. These inhibitors have shown promising activity against various cancer cell lines, particularly those resistant to conventional therapies.

Beyond its pharmaceutical applications, Ethyl 2-bromo-5-(3-bromopropanoyl)benzoate has also found utility in materials science. A study published in *Advanced Materials* (2020) explored the use of this compound as a precursor for the synthesis of conjugated polymers with enhanced electronic properties. The brominated functionalities allow for controlled polymerization reactions, leading to materials with tailored optical and electrical characteristics. These polymers have potential applications in organic electronics, such as organic light-emitting diodes (OLEDs) and solar cells.

The synthesis of Ethyl 2-bromo-5-(3-bromopropanoyl)benzoate typically involves a multi-step process that begins with the bromination of a substituted benzoic acid followed by esterification and acylation reactions. The choice of solvents and catalysts plays a crucial role in optimizing the yield and purity of the final product. Recent advancements in green chemistry have led to the development of more sustainable and environmentally friendly synthetic routes for this compound.

In terms of safety and handling, Ethyl 2-bromo-5-(3-bromopropanoyl)benzoate should be managed with care due to its reactivity and potential health hazards. Proper personal protective equipment (PPE), such as gloves, goggles, and lab coats, should be worn when handling this compound. Additionally, it is important to store the compound in a well-ventilated area away from heat sources and incompatible materials.

The physical properties of Ethyl 2-bromo-5-(3-bromopropanoyl)benzoate include its appearance as a white crystalline solid at room temperature. It is slightly soluble in water but highly soluble in common organic solvents such as dichloromethane, ethanol, and acetone. These solubility characteristics make it suitable for various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which are essential for confirming its structure and purity.

In conclusion, Ethyl 2-bromo-5-(3-bromopropanoyl)benzoate (CAS No. 1803880-58-1) is a versatile compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features enable it to serve as a valuable intermediate in the synthesis of biologically active molecules and advanced materials. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in various scientific fields.